Cas no 1804869-58-6 (Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate)

• Product Name: Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate
• CAS No: 1804869-58-6
• MF: C₁₂H₁₄ClF₂NO₃
• MW: 293.694269657135
• CID: 4896752
• Update Time: 2025-07-19

Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate

• Inchi： 1S/C12H14ClF2NO3/c1-3-19-9(17)4-7-6-16-12(18-2)8(5-13)10(7)11(14)15/h6,11H,3-5H2,1-2H3
• InChI Key： DQXWGWQJEHOVDE-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(CC(=O)OCC)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate

Comprehensive Analysis of Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1804869-58-6)

In the realm of organic chemistry and pharmaceutical intermediates, Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1804869-58-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine backbone and functional groups such as chloromethyl, difluoromethyl, and methoxy, serves as a versatile building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemicals, and material science, aligning with the growing demand for fluorinated compounds and heterocyclic derivatives.

The molecular structure of Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate features a pyridine ring substituted with multiple functional groups, each contributing to its reactivity and selectivity. The presence of a difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them valuable in the development of pharmaceutical APIs. Additionally, the chloromethyl moiety offers a reactive site for further derivatization, enabling the synthesis of more complex molecules. These attributes position this compound as a key intermediate in the synthesis of bioactive molecules and specialty chemicals.

Recent trends in chemical research highlight the importance of sustainable synthesis and green chemistry, and Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate aligns well with these principles. Its efficient synthesis routes and potential for scalability make it a candidate for industrial applications. Moreover, the compound's compatibility with catalytic processes and microwave-assisted reactions has been explored, addressing the need for energy-efficient and environmentally friendly methodologies. These advancements resonate with the broader scientific community's focus on reducing waste and optimizing reaction conditions.

From a commercial perspective, the demand for high-purity intermediates like Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate is driven by the pharmaceutical and agrochemical sectors. The compound's role in the synthesis of crop protection agents and veterinary drugs underscores its relevance in addressing global challenges such as food security and animal health. Furthermore, its potential applications in electronic materials and liquid crystals are being investigated, reflecting the interdisciplinary nature of modern chemical research.

In conclusion, Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1804869-58-6) represents a multifaceted compound with broad applicability across various industries. Its structural features, combined with the growing emphasis on sustainable chemistry and innovative synthesis, make it a subject of ongoing research and development. As scientific inquiry continues to uncover new possibilities, this compound is poised to play a pivotal role in the advancement of specialty chemicals and life sciences.